Cas no 377769-45-4 (3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid)

• Product Name: 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid
• CAS No: 377769-45-4
• MF: C₁₅H₁₀ClFO₂
• MW: 276.690106868744
• CID: 5717784
• PubChem ID: 2333493
• Update Time: 2025-08-05

3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic Acid
• 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid

• Inchi： 1S/C15H10ClFO2/c16-12-5-1-10(2-6-12)9-14(15(18)19)11-3-7-13(17)8-4-11/h1-9H,(H,18,19)/b14-9+
• InChI Key： CDSOETPFPCFBHL-NTEUORMPSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C(=O)O)\C1C=CC(=CC=1)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid

3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid (CAS No. 377769-45-4): An Overview

3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid (CAS No. 377769-45-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid is characterized by a conjugated double bond system and the presence of chlorine and fluorine substituents on the phenyl rings. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various biochemical studies. The molecular formula of the compound is C₁₆H₁₁ClF₂O₂, with a molecular weight of approximately 300.71 g/mol.

The synthesis of 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid can be achieved through several routes, including the condensation of 4-chlorobenzaldehyde with 4-fluorocinnamoyl chloride followed by hydrolysis. Another common method involves the reaction of 4-chlorobenzaldehyde with 4-fluorocinnamic acid in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological activities, 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid has shown promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid has also been investigated for its potential anticancer activities. Recent studies have shown that the compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in animal models.

In addition to its therapeutic potential, 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid has been explored for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing specific biological processes and pathways. For example, it has been used to study the role of specific enzymes in metabolic pathways and to identify novel targets for drug discovery.

The future prospects for 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid are promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level and on developing more potent analogs with improved pharmacological properties. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects. These efforts are expected to provide valuable insights into the therapeutic potential of this compound and to pave the way for its eventual use in clinical settings.

In conclusion, 3-(4-Chlorophenyl)-2-(4-fluorophenyl)prop-2-enoic acid (CAS No. 377769-45-4) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of focus for scientists and researchers working at the intersection of chemistry, biology, and medicine.